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Compound of Interest

Compound Name:
3-[(2,4-Difluorophenoxy)methyl]-4-

methoxybenzaldehyde

CAS No.: 438532-37-7

Cat. No.: B1225886

Get Quote

This technical guide provides an in-depth analysis of 3-[(2,4-Difluorophenoxy)methyl]-4-
methoxybenzaldehyde, a fluorinated aromatic aldehyde of significant interest in synthetic and

medicinal chemistry. This document is intended for researchers, scientists, and professionals in

drug development, offering a comprehensive overview of its physicochemical properties, a

detailed synthesis protocol, rigorous characterization methodologies, and a discussion of its

potential applications.

Core Molecular Attributes and Physicochemical
Properties
3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde is a substituted benzaldehyde

derivative. Its structure is characterized by a central 4-methoxybenzaldehyde core, which is

further functionalized at the 3-position with a (2,4-difluorophenoxy)methyl group. This unique

combination of a reactive aldehyde, a methoxy group, and a difluorinated phenyl ether moiety
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imparts specific chemical and physical properties that make it a valuable building block in

organic synthesis.

A summary of its key physicochemical properties is presented in the table below:

Property Value Source(s)

Molecular Weight 278.25 g/mol [1]

Molecular Formula C₁₅H₁₂F₂O₃ [1]

CAS Number 438532-37-7 [1]

IUPAC Name

3-[(2,4-

Difluorophenoxy)methyl]-4-

methoxybenzaldehyde

[1]

Canonical SMILES
COC1=C(C=C(C=C1)C=O)CO

C2=C(C=C(C=C2)F)F
N/A

Physical State Solid (predicted) N/A

Solubility

Soluble in common organic

solvents (e.g., DCM, EtOAc,

THF)

N/A

Synthesis and Purification: A Validated Protocol
The synthesis of 3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde is typically

achieved through a Williamson ether synthesis.[2][3] This classical and robust method involves

the nucleophilic substitution of a halide by an alkoxide, and in this case, it is adapted for the

formation of an aryl ether. The overall synthetic strategy is depicted in the workflow diagram

below.
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3-Hydroxy-4-methoxybenzaldehyde

Deprotonation

Base (e.g., K₂CO₃) Solvent (e.g., DMF)

Potassium 3-formyl-6-methoxyphenoxide

Williamson Ether Synthesis (SN2)

1-(Bromomethyl)-2,4-difluorobenzene

Purification (Column Chromatography)

3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde
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Caption: Synthetic workflow for 3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde.

Step-by-Step Experimental Protocol
Materials:

3-Hydroxy-4-methoxybenzaldehyde

1-(Bromomethyl)-2,4-difluorobenzene

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate (EtOAc)

Hexane

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel (for column chromatography)

Procedure:

To a solution of 3-hydroxy-4-methoxybenzaldehyde (1.0 eq) in anhydrous DMF, add

anhydrous potassium carbonate (1.5 eq).

Stir the resulting suspension at room temperature for 30 minutes to facilitate the formation of

the potassium phenoxide.

Add 1-(bromomethyl)-2,4-difluorobenzene (1.1 eq) to the reaction mixture.

Heat the reaction to 60-70 °C and monitor its progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction to room temperature and pour it into water.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel, using a gradient of hexane

and ethyl acetate as the eluent, to afford the pure 3-[(2,4-Difluorophenoxy)methyl]-4-
methoxybenzaldehyde.

Analytical Characterization: A Self-Validating
System
The identity and purity of the synthesized 3-[(2,4-Difluorophenoxy)methyl]-4-
methoxybenzaldehyde must be confirmed through a suite of analytical techniques. This multi-
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faceted approach ensures a self-validating system for the characterization of the compound.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

elucidating the molecular structure. The predicted chemical shifts and coupling constants

provide a unique fingerprint of the molecule.

¹H NMR: Expected signals would include a singlet for the aldehyde proton (~9.8 ppm),

aromatic protons with characteristic splitting patterns, a singlet for the methoxy group

(~3.9 ppm), and a singlet for the benzylic methylene protons (~5.2 ppm).

¹³C NMR: The spectrum would show distinct signals for the carbonyl carbon (~191 ppm),

aromatic carbons (110-160 ppm), the methoxy carbon (~56 ppm), and the benzylic

methylene carbon (~65 ppm).

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular weight and elemental composition. The expected [M+H]⁺ ion would be observed

at m/z 279.0778, corresponding to the molecular formula C₁₅H₁₃F₂O₃.

Chromatographic and Elemental Analysis
High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity

of the final compound. A single, sharp peak under various detection wavelengths would

indicate a high degree of purity.

Elemental Analysis: The elemental composition of the compound can be determined and

compared to the theoretical values. The presence of fluorine in organic compounds requires

specialized combustion techniques for accurate analysis.[4][5]

Element Theoretical %

Carbon (C) 64.75

Hydrogen (H) 4.35

Fluorine (F) 13.65

Oxygen (O) 17.25
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Relevance and Potential Applications in Drug
Discovery
The structural motifs present in 3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde
suggest its potential as a valuable intermediate in medicinal chemistry. Fluorinated organic

compounds often exhibit enhanced metabolic stability, increased binding affinity, and improved

pharmacokinetic properties.[6]

The aldehyde functionality serves as a versatile handle for a variety of chemical

transformations, including reductive amination, Wittig reactions, and the formation of Schiff

bases, allowing for the synthesis of a diverse library of compounds.[7] Derivatives of

structurally similar benzaldehydes have shown promise in several therapeutic areas, including

oncology and neurodegenerative diseases.[7]

The diagram below illustrates the potential pathways for the derivatization of 3-[(2,4-
Difluorophenoxy)methyl]-4-methoxybenzaldehyde for the development of novel therapeutic

agents.

3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde

Reductive Amination Wittig Reaction Condensation Reactions

Novel Amine Derivatives Stilbene and Alkene Analogs Heterocyclic Scaffolds

Potential Bioactive Molecules

Click to download full resolution via product page

Caption: Derivatization pathways for drug discovery applications.
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Conclusion
3-[(2,4-Difluorophenoxy)methyl]-4-methoxybenzaldehyde is a synthetically accessible and

highly versatile fluorinated building block. Its well-defined physicochemical properties, coupled

with a reliable synthetic protocol and robust analytical characterization methods, make it an

attractive starting material for the development of novel small molecules. The strategic

incorporation of fluorine atoms and a reactive aldehyde group provides a strong foundation for

its application in medicinal chemistry and drug discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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